Cas no 1612219-56-3 (5-Acetyl-2-bromobenzoic acid)

• Product Name: 5-Acetyl-2-bromobenzoic acid
• CAS No: 1612219-56-3
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• MDL: MFCD28291985
• CID: 4609094
• PubChem ID: 118991487
• Update Time: 2024-11-04

5-Acetyl-2-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2-bromobenzoic acid
• 2-bromo-5-acetylbenzoic acid
• CL9406
• A929589
• Benzoic acid, 5-acetyl-2-bromo-
• MFCD28291985
• CS-0372615
• AKOS027339589
• AS-46334
• EN300-263474
• Z2181909319
• 1612219-56-3
• 5-Acetyl-2-bromobenzoicacid

• MDL： MFCD28291985
• Inchi： 1S/C9H7BrO3/c1-5(11)6-2-3-8(10)7(4-6)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： NTDNLRNROTVOPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=CC=1C(=O)O

Computed Properties

• Exact Mass: 241.95786g/mol
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4